Cas no 5617-42-5 (heptylcyclopentane)

• Product Name: heptylcyclopentane
• CAS No: 5617-42-5
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 1596609
• PubChem ID: 138541
• Update Time: 2025-04-21

heptylcyclopentane Chemical and Physical Properties

Names and Identifiers

• heptylcyclopentane
• cyclopentane, heptyl-
• n-Heptylcyclopentane
• BOFNAOHMSHEKQL-UHFFFAOYSA-N
• DTXSID70204699
• 5617-42-5

• Inchi： 1S/C12H24/c1-2-3-4-5-6-9-12-10-7-8-11-12/h12H,2-11H2,1H3
• InChI Key： BOFNAOHMSHEKQL-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC)CCCC1

Computed Properties

• Exact Mass: 168.18792
• Monoisotopic Mass: 168.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.806
• Boiling Point: 223.5°C at 760 mmHg
• Flash Point: 79.4°C
• Refractive Index: 1.444
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes